3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2
3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2
Brand Name:
Vulcanchem
CAS No.:
101453-62-7
VCID:
VC0010629
InChI:
InChI=1S/C49H40Cl2N14O19S5.5Na/c1-20-37(54-48-58-44(50)56-46(60-48)52-25-6-10-29-23(14-25)16-35(87(74,75)76)39(41(29)66)64-62-31-12-8-27(83-4)18-33(31)85(68,69)70)21(2)43(89(80,81)82)22(3)38(20)55-49-59-45(51)57-47(61-49)53-26-7-11-30-24(15-26)17-36(88(77,78)79)40(42(30)67)65-63-32-13-9-28(84-5)19-34(32)86(71,72)73;;;;;/h6-19,66-67H,1-5H3,(H,68,69,70)(H,71,72,73)(H,74,75,76)(H,77,78,79)(H,80,81,82)(H2,52,54,56,58,60)(H2,53,55,57,59,61);;;;;/q;5*+1/p-5
SMILES:
CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)NC3=CC4=CC(=C(C(=C4C=C3)[O-])N=NC5=C(C=C(C=C5)OC)S(=O)(=O)[O-])S(=O)(=O)O)Cl)C)S(=O)(=O)O)C)NC6=NC(=NC(=N6)NC7=CC8=CC(=C(C(=C8C=C7)[O-])N=NC9=C(C=C(C=C9)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C49H35Cl2N14Na5O19S5
Molecular Weight:
1470.047
3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2
CAS No.: 101453-62-7
Main Products
VCID: VC0010629
Molecular Formula: C49H35Cl2N14Na5O19S5
Molecular Weight: 1470.047
![3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2 - 101453-62-7](/images/no_structure.jpg)
| CAS No. | 101453-62-7 |
|---|---|
| Product Name | 3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2 |
| Molecular Formula | C49H35Cl2N14Na5O19S5 |
| Molecular Weight | 1470.047 |
| IUPAC Name | pentasodium;7-[[4-chloro-6-[3-[[4-chloro-6-[[6-[(4-methoxy-2-sulfonatophenyl)diazenyl]-5-oxido-7-sulfonaphthalen-2-yl]amino]-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfoanilino]-1,3,5-triazin-2-yl]amino]-3-[(4-methoxy-2-sulfonatophenyl)diazenyl]-4-oxidonaphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C49H40Cl2N14O19S5.5Na/c1-20-37(54-48-58-44(50)56-46(60-48)52-25-6-10-29-23(14-25)16-35(87(74,75)76)39(41(29)66)64-62-31-12-8-27(83-4)18-33(31)85(68,69)70)21(2)43(89(80,81)82)22(3)38(20)55-49-59-45(51)57-47(61-49)53-26-7-11-30-24(15-26)17-36(88(77,78)79)40(42(30)67)65-63-32-13-9-28(84-5)19-34(32)86(71,72)73;;;;;/h6-19,66-67H,1-5H3,(H,68,69,70)(H,71,72,73)(H,74,75,76)(H,77,78,79)(H,80,81,82)(H2,52,54,56,58,60)(H2,53,55,57,59,61);;;;;/q;5*+1/p-5 |
| Standard InChIKey | YTRSUDCKNWXWIE-UHFFFAOYSA-I |
| SMILES | CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)NC3=CC4=CC(=C(C(=C4C=C3)[O-])N=NC5=C(C=C(C=C5)OC)S(=O)(=O)[O-])S(=O)(=O)O)Cl)C)S(=O)(=O)O)C)NC6=NC(=NC(=N6)NC7=CC8=CC(=C(C(=C8C=C7)[O-])N=NC9=C(C=C(C=C9)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+].[Na+].[Na+] |
| Synonyms | 3,5-Bis[4-chloro-6-[5-hydroxy-6-(4-methoxy-2-sulfophenylazo)-7-sulfo-2-naphtylamino]-1,3,5-triazin-2-ylamino]-2,4,6-trimethylbenzenesulfonic acid pentasodium salt |
| Last Modified | Aug 20 2021 |
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